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Compound of Interest

Compound Name: Methyllithium

Cat. No.: B1224462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of methyllithium (CH3Li), a fundamental

organolithium reagent. It details its chemical properties, safe handling protocols, and common

applications in organic synthesis, a critical process in drug discovery and development.

Core Chemical Properties
Methyllithium is the simplest organolithium reagent, characterized by the empirical formula

CH3Li. It is a highly reactive, pyrophoric compound, meaning it can ignite spontaneously in air.

Due to this reactivity, it is typically sold and used as a solution in ethereal solvents like diethyl

ether or tetrahydrofuran (THF).

Quantitative Data Summary
Property Value Source(s)

Molecular Formula CH3Li [1][2][3][4][5]

Molecular Weight 21.98 g/mol [1][5][6]

Molar Mass 21.976 g/mol [4][7]

CAS Number 917-54-4 [2][4]

Structural and Bonding Characteristics
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In both solid state and solution, methyllithium exists as an oligomeric cluster.[1] The most

common form is a tetramer, (CH3Li)4, which adopts a distorted cubane-like structure with

carbon and lithium atoms at alternating vertices.[1] This clustering is a result of "electron-

deficient" bonding, where the available valence electrons are insufficient to form traditional two-

center, two-electron bonds between each atom.[1] The carbon-lithium bond is highly polarized,

imparting a significant carbanionic character to the methyl group. This feature is the source of

its strong nucleophilicity and basicity.[8]

Key Synthetic Applications
Methyllithium's primary utility in organic synthesis stems from its role as a potent methyl anion

synthon and a strong base.

Nucleophilic Addition to Carbonyls
One of the most frequent applications of methyllithium is the addition to carbonyl compounds,

such as ketones and aldehydes, to form alcohols. For instance, the reaction with a ketone

proceeds via nucleophilic attack of the methyl group on the electrophilic carbonyl carbon,

followed by an aqueous workup to protonate the resulting alkoxide.

Ketone (R₂C=O)

Lithium Alkoxide
(R₂C(CH₃)OLi)

1. Nucleophilic Attack

CH₃Li

Tertiary Alcohol
(R₂C(CH₃)OH)

2. Aqueous Workup (H₃O⁺)

Click to download full resolution via product page

Caption: General workflow for the reaction of methyllithium with a ketone.

Deprotonation Reactions
While other organolithium reagents like n-butyllithium are more commonly used for

deprotonation due to lower cost and greater reactivity, methyllithium can also function as a

strong base to deprotonate a variety of acidic protons.[1]
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Experimental Protocol: General Handling and Safety
Given its pyrophoric nature, all manipulations involving methyllithium must be conducted

under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and specialized

air-free techniques.

Materials:

Dry, nitrogen-flushed glassware

Anhydrous ethereal solvent (e.g., diethyl ether, THF)

Syringes and needles for liquid transfer

Inert gas manifold (Schlenk line) or glovebox

Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, gloves)

Procedure (General Transfer):

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

The methyllithium solution bottle is equipped with a septum.

Puncture the septum with a needle connected to the inert gas source to maintain positive

pressure.

Using a clean, dry syringe, puncture the septum and slowly draw the desired volume of the

reagent.

Transfer the reagent via the syringe to the reaction vessel, which is also maintained under an

inert atmosphere.

Any excess reagent in the syringe should be quenched carefully by slowly adding it to a

suitable quenching agent (e.g., isopropanol) in a separate flask.

Caution: Methyllithium reacts violently with water, producing flammable methane gas.[2] It is

also incompatible with oxygen and carbon dioxide.[1] All operations must be performed in a
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well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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